Cas no 1379152-50-7 (N-(4-cyanophenyl)-N-methylbutyramide)
1379152-50-7 structure
Product Name:N-(4-cyanophenyl)-N-methylbutyramide
CAS No:1379152-50-7
MF:C12H14N2O
MW:202.252362728119
CID:2914155
Update Time:2023-08-10
N-(4-cyanophenyl)-N-methylbutyramide Chemical and Physical Properties
Names and Identifiers
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- N-(4-cyanophenyl)-N-methylbutyramide
- N-Methyl-N-(p-cyanophenyl)butyramide
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- Inchi: 1S/C12H14N2O/c1-3-4-12(15)14(2)11-7-5-10(9-13)6-8-11/h5-8H,3-4H2,1-2H3
- InChI Key: YPAYKRNJIBIWGC-UHFFFAOYSA-N
- SMILES: O=C(CCC)N(C)C1C=CC(C#N)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 258
- XLogP3: 1.8
- Topological Polar Surface Area: 44.1
N-(4-cyanophenyl)-N-methylbutyramide Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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